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Compound of Interest

Compound Name: Trigonosin F

Cat. No.: B15595101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the dissolution and storage of Trigonosin F
(CAS: 1262842-73-8). Due to the limited publicly available information on this compound, this

protocol is based on general laboratory best practices and information gleaned from chemical

suppliers. It is intended to provide a starting point for researchers working with Trigonosin F.

All quantitative data regarding the storage of Trigonosin F has been summarized for clarity. A

generalized workflow for handling the compound is also presented.

Chemical and Physical Properties
Property Value

CAS Number 1262842-73-8

Molecular Formula C46H54O13

Molecular Weight 814.91 g/mol

Storage Conditions
Proper storage is critical to maintain the stability and activity of Trigonosin F. The following

storage conditions are recommended based on available data.[1]
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Form Storage Temperature Duration

Powder -20°C 3 years

In Solvent -80°C 2 years

Dissolution Protocol
Based on supplier information, Trigonosin F is offered as a pre-dissolved solution in Dimethyl

Sulfoxide (DMSO) at a concentration of 10 mM. This strongly suggests that DMSO is a suitable

solvent for this compound.

Recommended Solvent:

Primary: Dimethyl Sulfoxide (DMSO)

Protocol for Reconstituting Lyophilized Trigonosin F:

Equilibration: Allow the vial of lyophilized Trigonosin F and the desired solvent (e.g., DMSO)

to equilibrate to room temperature before opening.

Centrifugation: Briefly centrifuge the vial to ensure that all the powder is collected at the

bottom.

Solvent Addition: Aseptically add the calculated volume of DMSO to the vial to achieve the

desired stock concentration. For example, to prepare a 10 mM stock solution from 1 mg of

Trigonosin F (MW: 814.91), you would add 122.7 µL of DMSO.

Calculation: Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Dissolution: Gently agitate or vortex the vial until the powder is completely dissolved. Visually

inspect the solution to ensure there are no undissolved particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock

solution into smaller, single-use volumes in appropriate sterile tubes.
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The following diagram illustrates the general workflow for dissolving and storing Trigonosin F.

Receive Trigonosin F (Lyophilized Powder)

Store at -20°C Equilibrate Vial and Solvent to Room Temperature

Centrifuge Vial

Add Recommended Solvent (e.g., DMSO)

Gently Agitate to Dissolve

Visually Inspect for Complete Dissolution

Aliquot into Single-Use Volumes

Store Aliquots at -80°C

Click to download full resolution via product page

Figure 1. A flowchart depicting the recommended procedure for the reconstitution and storage
of Trigonosin F.
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Signaling Pathway
As of the latest information available, the specific biological targets and signaling pathways of

Trigonosin F have not been publicly disclosed or characterized. Therefore, a diagram of its

signaling pathway cannot be provided at this time. Researchers are encouraged to perform

target identification and pathway analysis studies to elucidate the mechanism of action of

Trigonosin F.

Disclaimer
The information provided in this document is based on limited available data and general

laboratory practices. It is the responsibility of the end-user to determine the suitability of this

protocol for their specific research needs and to conduct all experiments in a safe and

appropriate manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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